Cas no 737714-73-7 (2-amino-1-(4-fluorophenyl)ethyl(methyl)amine)

• Product Name: 2-amino-1-(4-fluorophenyl)ethyl(methyl)amine
• CAS No: 737714-73-7
• MDL: MFCD13249533
• CID: 4658157
• PubChem ID: 54595392
• Update Time: 2025-08-05

2-amino-1-(4-fluorophenyl)ethyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(4-fluorophenyl)ethyl(methyl)amine

• MDL： MFCD13249533

Additional information on 2-amino-1-(4-fluorophenyl)ethyl(methyl)amine

Professional Introduction to Compound with CAS No. 737714-73-7 and Product Name: 2-amino-1-(4-fluorophenyl)ethyl(methyl)amine

The compound identified by the CAS number 737714-73-7 and the product name 2-amino-1-(4-fluorophenyl)ethyl(methyl)amine represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of both amino and fluoro substituents in its molecular structure suggests a high degree of versatility, which is often exploited in drug design to enhance binding affinity, metabolic stability, and overall pharmacological efficacy.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of this compound with various biological targets. The 4-fluorophenyl moiety, in particular, is a well-documented pharmacophore that contributes to the compound's ability to modulate biological pathways. Studies have indicated that fluorine atoms can influence the electronic properties of molecules, leading to improved bioavailability and prolonged half-life. This characteristic makes 2-amino-1-(4-fluorophenyl)ethyl(methyl)amine a promising candidate for further investigation in the context of drug discovery.

In the realm of medicinal chemistry, the synthesis of this compound involves intricate organic transformations that highlight the expertise required to manipulate such molecules effectively. The 2-amino group provides a site for further functionalization, allowing chemists to introduce additional pharmacological motifs. This flexibility is crucial for tailoring the compound's properties to specific therapeutic needs. For instance, modifications at the methylamine portion can alter its solubility profile, making it more suitable for oral or parenteral administration.

Current research initiatives are leveraging this compound as a scaffold for developing treatments against a range of diseases. The fluorophenyl ring is known to interact with enzymes and receptors in ways that can inhibit pathological processes. Preliminary studies have shown encouraging results when this compound is tested against models of inflammation and neurodegeneration. The ability to fine-tune its structure allows for the optimization of pharmacokinetic parameters, ensuring that it reaches its target site efficiently and remains active for an appropriate duration.

The role of 2-amino-1-(4-fluorophenyl)ethyl(methyl)amine in drug development is further underscored by its potential as a precursor for more complex derivatives. By systematically altering its functional groups, researchers can generate libraries of compounds that can be screened for activity against various disease markers. This approach aligns with modern trends in high-throughput screening and structure-based drug design, where computational tools are used to predict how modifications will affect biological activity.

From a regulatory perspective, ensuring the safety and efficacy of compounds like 2-amino-1-(4-fluorophenyl)ethyl(methyl)amine involves rigorous testing protocols. These include in vitro assays to evaluate cytotoxicity and genotoxicity, as well as animal models to assess pharmacological effects. The integration of green chemistry principles into synthetic routes also minimizes environmental impact while maintaining high yields and purity standards. Such considerations are essential for advancing this compound from laboratory research to clinical application.

The future prospects for 2-amino-1-(4-fluorophenyl)ethyl(methyl)amine are bright, particularly as methodologies for its synthesis become more refined and efficient. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate its translation into viable therapeutic options. By combining experimental data with predictive modeling, scientists can identify promising derivatives that may offer novel solutions to unmet medical needs.

In conclusion, the compound with CAS No. 737714-73-7 and the product name 2-amino-1-(4-fluorophenyl)ethyl(methyl)amine exemplifies the innovative spirit driving modern pharmaceutical research. Its unique structural features and potential biological applications position it as a valuable asset in the quest for new medicines. As research progresses, it is expected that insights gained from studying this compound will contribute significantly to advancements across multiple therapeutic domains.